![molecular formula C15H19NS B267832 1-phenyl-N-(thiophen-2-ylmethyl)butan-1-amine](/img/structure/B267832.png)
1-phenyl-N-(thiophen-2-ylmethyl)butan-1-amine
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Overview
Description
1-phenyl-N-(thiophen-2-ylmethyl)butan-1-amine, also known as PTMA, is a chemical compound that belongs to the class of amphetamines. It is a psychoactive drug that has been used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Scientific Research Applications
1-phenyl-N-(thiophen-2-ylmethyl)butan-1-amine has been used in scientific research to study its effects on the central nervous system. It has been shown to have stimulant properties and can increase the release of dopamine and norepinephrine in the brain. This compound has also been studied for its potential therapeutic applications in the treatment of attention deficit hyperactivity disorder (ADHD), depression, and obesity.
Mechanism of Action
The mechanism of action of 1-phenyl-N-(thiophen-2-ylmethyl)butan-1-amine involves the stimulation of the release of dopamine and norepinephrine in the brain. These neurotransmitters are involved in the regulation of mood, attention, and motivation. By increasing their release, this compound can improve cognitive function and enhance alertness and focus.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It can increase heart rate and blood pressure, and can also cause vasoconstriction. Additionally, this compound can increase the release of glucose from the liver, which can lead to hyperglycemia. In the brain, this compound can increase the levels of dopamine and norepinephrine, which can improve cognitive function and enhance alertness and focus.
Advantages and Limitations for Lab Experiments
One advantage of using 1-phenyl-N-(thiophen-2-ylmethyl)butan-1-amine in lab experiments is that it has a well-defined mechanism of action and is relatively easy to synthesize. Additionally, this compound has been shown to have a number of potential therapeutic applications, which makes it an attractive target for drug development. However, one limitation of using this compound in lab experiments is that it can have significant side effects, such as increased heart rate and blood pressure, which can make it difficult to study in vivo.
Future Directions
There are a number of future directions for research on 1-phenyl-N-(thiophen-2-ylmethyl)butan-1-amine. One area of interest is the development of this compound analogs that have improved pharmacokinetic and pharmacodynamic properties. Additionally, research could focus on the potential therapeutic applications of this compound, such as in the treatment of ADHD, depression, and obesity. Finally, more research is needed to fully understand the mechanism of action of this compound and its effects on the central nervous system.
Synthesis Methods
The synthesis of 1-phenyl-N-(thiophen-2-ylmethyl)butan-1-amine involves the reaction of 1-phenyl-2-bromobutane with thiophen-2-ylmethanamine in the presence of a palladium catalyst. The reaction takes place under a nitrogen atmosphere and is carried out in dimethylformamide (DMF) at a temperature of 80°C. The product is obtained in a yield of 70% and is purified by recrystallization from ethanol.
properties
Molecular Formula |
C15H19NS |
---|---|
Molecular Weight |
245.4 g/mol |
IUPAC Name |
1-phenyl-N-(thiophen-2-ylmethyl)butan-1-amine |
InChI |
InChI=1S/C15H19NS/c1-2-7-15(13-8-4-3-5-9-13)16-12-14-10-6-11-17-14/h3-6,8-11,15-16H,2,7,12H2,1H3 |
InChI Key |
VUPSBMKQTDSJCU-UHFFFAOYSA-N |
SMILES |
CCCC(C1=CC=CC=C1)NCC2=CC=CS2 |
Canonical SMILES |
CCCC(C1=CC=CC=C1)NCC2=CC=CS2 |
Origin of Product |
United States |
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